6-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidine-1-carbonyl)-2-methylpyridazin-3(2H)-one

• IUPAC Name: 6-[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidine-1-carbonyl]-2-methylpyridazin-3-one
• InChI: InChI=1S/C18H22N4O2S/c1-20-17(23)3-2-15(19-20)18(24)21-8-4-14(5-9-21)22-10-6-16-13(12-22)7-11-25-16/h2-3,7,11,14H,4-6,8-10,12H2,1H3
• InChI Key: QNWYLTWIDGEUMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC(CC2)N3CCC4=C(C3)C=CS4
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol
• CAS No.: 1904069-42-6

Description

6-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidine-1-carbonyl)-2-methylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characterization

One area of research involves the structural characterization of related compounds, which is critical for understanding their physical and chemical properties. For example, the crystal and molecular structures of isothiazolopyridines have been determined, showing significant interactions like hydrogen bonds and π...π interactions, which could influence their pharmacological properties (Karczmarzyk & Malinka, 2008).

Synthesis and Pharmacological Properties

Another focus is on the synthesis of novel compounds and their pharmacological screening. For instance, the synthesis and evaluation of 4-piperazino-5-methylthiopyrimidines revealed compounds with antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties (Mattioda et al., 1975).

Heterocyclic Synthesis for Medicinal Chemistry

Research also includes the use of these compounds in heterocyclic synthesis to create derivatives with potential medicinal applications. For example, derivatives of N-1-Naphthyl-3-oxobutanamide have been synthesized, leading to various bi- or tricyclic annulated pyridine derivatives containing the naphthyl moiety, showcasing the versatility of these compounds in drug development (Hussein et al., 2009).

Molecular Docking and Screening

Molecular docking and in vitro screening form another significant area of application, aiming to discover compounds with antimicrobial and antioxidant activities. This approach has led to the identification of novel pyridine and fused pyridine derivatives with promising biological activities (Flefel et al., 2018).

Central Nervous System Depressants

The development of new central nervous system depressants is another application, where compounds like open azaphenothiazines have been tested in animals for CNS-depressant activities, highlighting their potential as therapeutic agents (Okafor et al., 1982).